
Unveiling the Physicochemical Landscape of
Methyl α-L-Fucopyranoside: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl fucopyranoside

Cat. No.: B016489 Get Quote

For Immediate Release

Shanghai, China – December 12, 2025 – In the intricate world of glycoscience and drug

discovery, a thorough understanding of the fundamental physical and chemical properties of

carbohydrate building blocks is paramount. This technical guide provides an in-depth analysis

of the physical properties of methyl α-L-fucopyranoside, a crucial monosaccharide derivative.

Tailored for researchers, scientists, and professionals in drug development, this document

synthesizes key data, outlines experimental methodologies, and presents a relevant

experimental workflow visualization.

Core Physical and Chemical Properties
Methyl α-L-fucopyranoside is a white to off-white crystalline powder.[1][2] Its fundamental

properties are summarized in the tables below, providing a ready reference for laboratory

applications.
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Property Value Reference

Molecular Formula C₇H₁₄O₅ [1]

Molecular Weight 178.18 g/mol [1]

Appearance
White to off-white crystalline

powder
[1][2]

Purity
≥ 98% (as determined by

HPLC)
[1]

Physicochemical Data
Property Value Conditions Reference

Melting Point 153 - 160 °C Not specified [1][3]

Specific Rotation

[α]D²⁰
-185° to -215° c=1 in water [3][4][5]

Solubility 604 g/L in water at 25 °C

Experimental Protocols
The accurate determination of the physical properties of methyl α-L-fucopyranoside relies on

standardized experimental procedures. The following sections detail the methodologies for

measuring melting point, optical rotation, and solubility.

Determination of Melting Point
The melting point of methyl α-L-fucopyranoside is determined using the capillary method.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Thermometer
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Mortar and pestle

Procedure:

A small amount of finely powdered methyl α-L-fucopyranoside is packed into a capillary tube

to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure

thermal equilibrium.

The temperature at which the substance first begins to melt (the first appearance of liquid)

and the temperature at which the entire solid has turned into a clear liquid are recorded. This

range represents the melting point of the sample.

Measurement of Specific Rotation
The optical rotation of a solution of methyl α-L-fucopyranoside is measured using a polarimeter.

The specific rotation is then calculated from the observed rotation.

Apparatus:

Polarimeter

Polarimeter cell (1 dm path length)

Volumetric flask

Analytical balance

Sodium lamp (for D-line at 589 nm)

Procedure:

A solution of methyl α-L-fucopyranoside is prepared by accurately weighing a known mass of

the compound and dissolving it in a known volume of distilled water (e.g., 1 g in 100 mL).

The polarimeter is calibrated using a blank solution (distilled water).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The polarimeter cell is rinsed and filled with the prepared solution, ensuring no air bubbles

are present in the light path.

The observed optical rotation (α) is measured at a constant temperature (20 °C) using the

sodium D-line.

The specific rotation ([α]D²⁰) is calculated using the following formula: [α]D²⁰ = α / (l × c)

where:

α is the observed rotation in degrees.

l is the path length of the polarimeter cell in decimeters (dm).

c is the concentration of the solution in g/mL.

Solubility Determination
The aqueous solubility of methyl α-L-fucopyranoside is determined by the equilibrium solubility

method.

Apparatus:

Vials with screw caps

Shaker or magnetic stirrer

Centrifuge

Analytical balance

HPLC or other suitable analytical instrument for quantification

Procedure:

An excess amount of methyl α-L-fucopyranoside is added to a known volume of distilled

water in a vial.

The vial is sealed and agitated at a constant temperature (25 °C) for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached.
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The resulting suspension is centrifuged to separate the undissolved solid.

A known volume of the clear supernatant is carefully removed and diluted.

The concentration of the dissolved methyl α-L-fucopyranoside in the diluted supernatant is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC).

The solubility is then calculated and expressed in g/L.

Experimental Workflow Visualization
Methyl α-L-fucopyranoside is frequently utilized in glycobiology research, particularly in

studying carbohydrate-protein interactions. One common application is in competitive binding

assays to determine the inhibitory potential of various compounds against the binding of a

specific lectin to its fucosylated ligand. The following diagram illustrates a typical experimental

workflow for a competitive Enzyme-Linked Immunosorbent Assay (ELISA).

Microtiter Plate Coating
(Fucosylated Glycoprotein) Washing & Blocking

Incubation with Lectin
& Methyl α-L-fucopyranoside

(or Test Inhibitor)
Washing Addition of Enzyme-conjugated

Secondary Antibody Washing Addition of Substrate Measure Absorbance Data Analysis
(IC50 Determination)

Click to download full resolution via product page

Competitive ELISA Workflow for Lectin Inhibition Assay.

This workflow demonstrates how methyl α-L-fucopyranoside can be used as a known inhibitor

to compete with the binding of a lectin to a fucosylated glycoprotein immobilized on a microtiter

plate. The resulting signal is inversely proportional to the inhibitory activity of the tested

compound. This type of assay is crucial for screening and characterizing potential anti-

adhesion therapeutics that target lectin-carbohydrate interactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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